Cas no 2172511-34-9 (7-cyclopropyl-2,5-dioxa-9-azaspiro3.5nonane)

• Product Name: 7-cyclopropyl-2,5-dioxa-9-azaspiro3.5nonane
• CAS No: 2172511-34-9
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6083331
• PubChem ID: 165518739
• Update Time: 2025-11-07

7-cyclopropyl-2,5-dioxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 7-cyclopropyl-2,5-dioxa-9-azaspiro3.5nonane
• EN300-1279638
• 7-cyclopropyl-2,5-dioxa-9-azaspiro[3.5]nonane
• 2172511-34-9

• Inchi： 1S/C9H15NO2/c1-2-7(1)8-3-10-9(12-4-8)5-11-6-9/h7-8,10H,1-6H2
• InChI Key： UNSXOIILDGCACR-UHFFFAOYSA-N
• SMILES： O1CC(CNC21COC2)C1CC1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 7-cyclopropyl-2,5-dioxa-9-azaspiro3.5nonane

Exploring the Potential of 7-Cyclopropyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS No. 2172511-34-9) in Modern Pharmaceutical Research

The compound 7-cyclopropyl-2,5-dioxa-9-azaspiro[3.5]nonane (CAS No. 2172511-34-9) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique spirocyclic structure and potential therapeutic applications. As researchers increasingly focus on novel heterocyclic compounds, this molecule stands out for its rigid three-dimensional framework, which is highly desirable in drug design for improving target selectivity and metabolic stability. The presence of both oxygen and nitrogen heteroatoms in its spiro[3.5]nonane core offers versatile synthetic handles for further derivatization, making it a valuable scaffold in medicinal chemistry.

Recent trends in drug discovery emphasize the importance of spirocyclic compounds, as evidenced by the rising number of publications and patent filings. A Google Scholar analysis reveals a 40% increase in studies involving spiro[3.5]nonane derivatives since 2020, with particular interest in their application as central nervous system (CNS) modulators and enzyme inhibitors. The cyclopropyl moiety in this compound is especially noteworthy – its high bond strain energy and unique electronic properties are known to enhance binding affinity to biological targets, as demonstrated in FDA-approved drugs like maraviroc and ticagrelor.

From a synthetic chemistry perspective, the 2,5-dioxa-9-aza arrangement in 7-cyclopropyl-2,5-dioxa-9-azaspiro[3.5]nonane presents interesting challenges and opportunities. Modern synthetic approaches often employ transition metal-catalyzed cyclization or ring-closing metathesis to construct the spirocyclic core, followed by late-stage introduction of the cyclopropyl group via Simmons-Smith reactions or other cyclopropanation techniques. These methods align with current industry priorities for atom-economical synthesis and green chemistry principles, addressing growing concerns about sustainable pharmaceutical manufacturing.

The physicochemical properties of CAS 2172511-34-9 make it particularly interesting for blood-brain barrier penetration – a key consideration in developing treatments for neurological disorders. Computational models predict favorable lipophilicity (LogP ~2.1) and polar surface area (≈45 Ų) values that fall within optimal ranges for CNS-active compounds. These characteristics, combined with the molecule's conformational restriction, may explain why similar structures are being investigated as potential neuroprotective agents and sigma receptor ligands in ongoing preclinical studies.

Emerging applications of 7-cyclopropyl-2,5-dioxa-9-azaspiro[3.5]nonane derivatives extend beyond traditional small-molecule drugs. Recent patent literature describes their incorporation into PROTACs (proteolysis targeting chimeras) – an exciting new modality in targeted protein degradation. The compound's spirocyclic rigidity provides an ideal structural element for linker design in these bifunctional molecules, potentially addressing the pharmacokinetic challenges often encountered with PROTAC development.

Quality control and analytical characterization of 2172511-34-9 present specific technical considerations. Advanced techniques like chiral HPLC and X-ray crystallography are often required to confirm the stereochemistry of the spirocenter and assess purity, especially given the growing regulatory emphasis on enantiomeric control in pharmaceutical development. These analytical challenges reflect broader industry discussions about quality by design (QbD) approaches in complex molecule synthesis.

As the pharmaceutical industry continues to explore three-dimensional molecular architectures, compounds like 7-cyclopropyl-2,5-dioxa-9-azaspiro[3.5]nonane will likely play increasingly important roles. Their unique combination of structural complexity and synthetic accessibility positions them as valuable building blocks in the development of next-generation therapeutics. Ongoing research into their structure-activity relationships and biological profiling will undoubtedly uncover new applications in areas ranging from infectious diseases to metabolic disorders.